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Compound of Interest

Compound Name: ATTO 590 maleimide

Cat. No.: B15138530 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of ATTO 590 maleimide, a fluorescent marker used for labeling biomolecules.[1][2]

Adherence to these protocols is crucial for ensuring laboratory safety and minimizing

environmental impact.

While the Safety Data Sheet (SDS) for ATTO 590 maleimide indicates it is not classified as a

hazardous substance or mixture under Regulation (EC) No. 1272/2008, it is imperative to

handle it with care, following standard good laboratory practices.[1] The maleimide functional

group, in general, can be hazardous, and therefore, caution is advised.[3][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling ATTO 590 maleimide to minimize

exposure. The following table summarizes the recommended PPE for each stage of the

handling process.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles.[6] A

face shield is

recommended

for larger

quantities.[6]

Chemical-

resistant gloves

(e.g., Nitrile).[3]

[6]

Laboratory coat.

[3][6]

Use in a well-

ventilated area or

fume hood.[6] A

dust mask may

be used to

prevent

inhalation of fine

particles.[6][7]

Dissolving &

Pipetting

Safety glasses

with side shields

or safety

goggles.[6]

Chemical-

resistant gloves

(e.g., Nitrile).[6]

Laboratory coat.

[6]

Work in a well-

ventilated area or

fume hood.[6]

Reaction &

Conjugation

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.[6]

Chemical-

resistant gloves

(e.g., Nitrile).[6]

Laboratory coat.

[6]

Not generally

required.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Weighing:

Before handling, ensure you have read and understood the Safety Data Sheet.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form.[6]

To avoid moisture condensation, allow the product to reach room temperature before

opening the container.
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Carefully weigh the desired amount of the powdered reagent using a calibrated analytical

balance and appropriate tools.[6]

2. Dissolving the Reagent:

Dissolve the maleimide in a suitable solvent such as DMSO or DMF immediately before use.

[8]

Protect all stock solutions from light by wrapping containers in aluminum foil.[9]

3. Labeling Reaction:

For protein labeling, dissolve the protein in a degassed buffer at a pH of 7.0-7.5.[8]

If necessary, reduce disulfide bonds in the protein using a reducing agent like TCEP.[8][9]

Add the dissolved ATTO 590 maleimide to the protein solution.

Allow the reaction to proceed in the dark for 2 hours at room temperature or overnight at

4°C.[9]

Disposal Plan: Safe Waste Management
Due to the reactive nature of the maleimide group, it is best practice to deactivate it before

disposal.[3][4]

Experimental Protocol for Deactivation:

Prepare a Quenching Solution: Prepare a ~100 mM solution of a thiol-containing compound

such as β-mercaptoethanol (BME) or dithiothreitol (DTT) in a suitable buffer.[4]

Reaction: In a designated chemical waste container, add the ATTO 590 maleimide waste to

a 10-fold molar excess of the quenching solution.[4]

Incubation: Gently mix and allow the reaction to proceed for at least 2 hours at room

temperature to ensure complete deactivation of the maleimide group.[4]

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Unused Solid ATTO 590 Maleimide

Keep in its original, sealed container and label

as "Hazardous Waste: Unused ATTO 590

maleimide".[4]

Deactivated Liquid Waste

Collect the deactivated solution in a clearly

labeled, sealed, and chemically compatible

waste container.[3] Do not pour down the drain.

[3] Label as "Hazardous Waste: Deactivated

ATTO 590 maleimide with [Name of Quenching

Agent]".[4]

Contaminated Solid Waste

All consumables that have come into contact

with ATTO 590 maleimide (e.g., pipette tips,

tubes, gloves) must be collected in a

designated, sealed plastic bag or container.[3]

Label as "Hazardous Waste: ATTO 590

maleimide contaminated debris".[4]

Empty Containers

The original container should be triple-rinsed

with a suitable solvent (e.g., acetone or

ethanol).[4] The first rinsate must be collected

and disposed of as hazardous liquid waste.[4]

After triple-rinsing and air-drying in a fume hood,

the container can be disposed of in the regular

trash after defacing the label.[4]

Store all hazardous waste in a designated, well-ventilated, and secure area away from

incompatible materials.[3] Arrange for the collection of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[3][4]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of ATTO 590 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. leica-microsystems.com [leica-microsystems.com]

2. medchemexpress.com [medchemexpress.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

7. Atto 590 BioReagent, suitable for fluorescence, ≥90% (HPLC) | Sigma-Aldrich
[sigmaaldrich.com]

8. lumiprobe.com [lumiprobe.com]

9. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for ATTO
590 Maleimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138530#personal-protective-equipment-for-
handling-atto-590-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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